Cas no 126114-09-8 (1-tert-butyl 3-ethyl 1,2,5,6-tetrahydropyridine-1,3-dicarboxylate)

• Product Name: 1-tert-butyl 3-ethyl 1,2,5,6-tetrahydropyridine-1,3-dicarboxylate
• CAS No: 126114-09-8
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD24394491
• CID: 1028928
• PubChem ID: 11379830
• Update Time: 2025-10-28

1-tert-butyl 3-ethyl 1,2,5,6-tetrahydropyridine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 3-ethyl 5,6-dihydropyridine-1,3(2H)-dicarboxylate
• 1-O-tert-butyl 5-O-ethyl 3,6-dihydro-2H-pyridine-1,5-dicarboxylate
• 1-(tert-butyl) 3-ethyl 1,2,5,6-tetrahydropyridine-1,3-dicarboxylate
• 1-tert-butoxycarbonyl-5-ethoxycarbonyl-1,2,3,6-tetrahydropyridine
• 1-tert-butyl-3-ethyl-5,6-dihydropyridine-1,3(2H)-dicarboxylate
• AGN-PC-007XQV
• AK137115
• KB-66627
• SureCN6218755
• 1-tert-butyl 3-ethyl 5,6-dihydropyridine-1,3(2H)-dicarboxylate(WXG01136)
• 1-tert-butyl 3-ethyl 1,2,5,6-tetrahydropyridine-1,3-dicarboxylate
• DA-29060
• IVNUBOCYWQLYLA-UHFFFAOYSA-N
• DTXSID90464112
• 126114-09-8
• BFA11409
• 1,2,5,6-Tetrahydropyridine-1,3-dicarboxylic acid 1-tert-butyl 3-ethyl ester
• N-Boc-5-ethoxycarbonyl-1,2,3,6-tetrahydropyridine
• 1-tert-Butyl3-ethyl5,6-dihydropyridine-1,3(2H)-dicarboxylate
• 1-(TERT-BUTYL) 3-ETHYL 5,6-DIHYDROPYRIDINE-1,3(2H)-DICARBOXYLATE
• 1,3(2H)-Pyridinedicarboxylic acid, 5,6-dihydro-, 1-(1,1-dimethylethyl) 3-ethyl ester
• SCHEMBL6218755
• EN300-83912
• AT32167

• MDL： MFCD24394491
• Inchi： 1S/C13H21NO4/c1-5-17-11(15)10-7-6-8-14(9-10)12(16)18-13(2,3)4/h7H,5-6,8-9H2,1-4H3
• InChI Key： IVNUBOCYWQLYLA-UHFFFAOYSA-N
• SMILES： O(C(N1CC(C(=O)OCC)=CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives

Additional information on 1-tert-butyl 3-ethyl 1,2,5,6-tetrahydropyridine-1,3-dicarboxylate

1-tert-butyl 3-ethyl 1,2,5,6-tetrahydropyridine-1,3-dicarboxylate (CAS No. 126114-09-8): A Comprehensive Overview

1-tert-butyl 3-ethyl 1,2,5,6-tetrahydropyridine-1,3-dicarboxylate (CAS No. 126114-09-8) is a versatile chemical intermediate widely used in pharmaceutical and agrochemical research. This compound belongs to the class of tetrahydropyridine derivatives, which are known for their significant role in medicinal chemistry and drug discovery. With its unique molecular structure, this compound has garnered attention from researchers and industry professionals alike.

The 1,2,5,6-tetrahydropyridine core of this molecule is particularly interesting due to its potential applications in the synthesis of bioactive compounds. The presence of both tert-butyl and ethyl ester groups at positions 1 and 3, respectively, makes this compound a valuable building block for more complex molecular architectures. Recent studies have highlighted its utility in the development of novel central nervous system (CNS) agents and enzyme inhibitors.

In the pharmaceutical industry, 1-tert-butyl 3-ethyl tetrahydropyridine dicarboxylate serves as a key intermediate in the synthesis of potential drug candidates. Its structural features allow for various chemical modifications, making it a popular choice for medicinal chemists working on neurodegenerative disease treatments and pain management therapies. The compound's stability and reactivity profile have made it particularly valuable in high-throughput screening programs.

From a synthetic chemistry perspective, the 1,3-dicarboxylate functionality offers multiple points for further derivatization. Researchers have utilized this compound in ring-opening reactions, cross-coupling methodologies, and as a precursor for heterocyclic compound synthesis. The tert-butyl protecting group provides additional advantages in multi-step synthesis, allowing for selective deprotection when needed.

The agrochemical sector has also shown interest in CAS 126114-09-8 due to its potential applications in developing novel crop protection agents. The tetrahydropyridine moiety is known to exhibit interesting biological activities, and derivatives of this compound have been explored as potential pesticide intermediates and plant growth regulators.

Recent advancements in green chemistry have led to improved synthetic routes for 1-tert-butyl 3-ethyl 1,2,5,6-tetrahydropyridine-1,3-dicarboxylate. Modern catalytic methods have reduced the environmental impact of its production while maintaining high yields and purity. These developments align with the growing demand for sustainable chemical processes in the pharmaceutical and agrochemical industries.

Quality control of 126114-09-8 typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's purity is crucial for its applications in research and development, with most commercial suppliers offering it at >98% purity. Proper storage conditions, typically under inert atmosphere at low temperatures, ensure the compound's stability over extended periods.

The market for tetrahydropyridine derivatives has seen steady growth in recent years, driven by increasing research into CNS disorders and infectious diseases. As a result, 1-tert-butyl 3-ethyl 1,2,5,6-tetrahydropyridine-1,3-dicarboxylate has become more widely available from specialty chemical suppliers, with both small-scale and bulk quantities accessible to researchers worldwide.

Future research directions for this compound include exploring its potential in asymmetric synthesis and as a scaffold for drug discovery platforms. The growing interest in fragment-based drug design has highlighted the value of such building blocks in modern medicinal chemistry. Additionally, computational chemistry approaches are being employed to predict new biological activities for derivatives of this versatile intermediate.

For researchers working with 1-tert-butyl 3-ethyl tetrahydropyridine-1,3-dicarboxylate, proper safety protocols should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard conditions, all chemicals should be handled with care in well-ventilated laboratory settings.

The compound's CAS number 126114-09-8 serves as a unique identifier in chemical databases and regulatory documentation. This numbering system helps ensure accurate communication about chemical substances across international research communities and regulatory bodies.

In conclusion, 1-tert-butyl 3-ethyl 1,2,5,6-tetrahydropyridine-1,3-dicarboxylate represents an important tool in modern chemical research. Its versatility as a synthetic intermediate, combined with its potential biological applications, makes it a valuable compound for pharmaceutical and agrochemical development. As research into heterocyclic chemistry continues to advance, this compound is likely to play an increasingly important role in the discovery of new bioactive molecules.